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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the boiling point and vapor
pressure of 2-Pentanethiol (CAS No. 2084-19-7), a crucial organosulfur compound.
Understanding these fundamental physicochemical properties is paramount for its application
in various research and development settings, including its use as a flavoring agent, in organic
synthesis, and in the study of thiol-containing compounds. This document presents quantitative
data in a clear, tabular format, outlines detailed experimental protocols for property
determination, and includes a visualization of the core thermodynamic relationship governing
these properties.

Physicochemical Data of 2-Pentanethiol

2-Pentanethiol, also known as sec-amyl mercaptan, is a colorless liquid with a characteristic
pungent odor.[1] Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C5H12S [2][3][4][5][6]

Molecular Weight 104.21 g/mol [3][6]

Boiling Point 112.9 °C to 118 °C at 760 LRI
mmHg

Vapor Pressure 23.2 mmHg at 25 °C [21[31[8]

Melting Point -169 °C [2][31[7]

Flash Point 15°Cto 36 °C [1112][3]

Density ~0.83 g/cm?3 [1]

Water Solubility Slightly soluble [3]

Experimental Protocols for Determination of Boiling
Point and Vapor Pressure

Accurate determination of boiling point and vapor pressure is essential for the safe handling,
purification, and application of 2-Pentanethiol. Standardized methods, such as those outlined
by ASTM International and the Organisation for Economic Co-operation and Development
(OECD), ensure data reliability and reproducibility.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[5] For a pure compound like 2-Pentanethiol, the boiling
point is a characteristic physical constant.

Ebulliometry (ASTM E1719)

This method involves measuring the boiling point of a liquid by determining the temperature at
which the liquid and its vapor are in equilibrium at a given pressure.[4]

o Apparatus: An ebulliometer, which consists of a boiler, a Cottrell pump (to spray the boiling
liquid over the thermometer), a condenser, and a calibrated temperature measuring device.
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e Procedure:

o

The sample of 2-Pentanethiol is placed in the boiler.
o The system pressure is controlled and measured accurately.

o The liquid is heated to its boiling point. The Cottrell pump ensures that the thermometer is
wetted with the boiling liquid in equilibrium with its vapor, preventing superheating.

o The temperature and pressure are recorded once a stable equilibrium is reached.

o The procedure is repeated at different pressures to obtain a vapor pressure curve. The
normal boiling point is the temperature at which the vapor pressure equals 101.325 kPa (1
atm).[5]

Distillation Method

A common laboratory method for determining the boiling point of a liquid involves simple
distillation.[9]

e Apparatus: A distillation flask, a condenser, a receiving flask, a heat source, and a
thermometer.

e Procedure:

o The 2-Pentanethiol sample is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

o The apparatus is assembled with the thermometer bulb positioned just below the side arm
of the distillation flask to measure the temperature of the vapor that is in equilibrium with
the boiling liquid.

o The liquid is heated, and the temperature is recorded when the vapor condensation rate is
steady and the temperature reading is constant. This constant temperature is the boiling
point at the measured atmospheric pressure.

Determination of Vapor Pressure
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Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor
state, and it increases with temperature.[2] The relationship between vapor pressure and
temperature is non-linear and is often described by the Clausius-Clapeyron relation.[2]

Isoteniscope Method (ASTM D2879)
This static method is used for determining the vapor pressure of pure liquids.[8]

o Apparatus: An isoteniscope, which is a U-tube manometer containing the sample, is placed
in a temperature-controlled bath.

e Procedure:

[¢]

The sample of 2-Pentanethiol is introduced into the isoteniscope.
o The sample is degassed by repeatedly freezing and evacuating the apparatus.

o The temperature of the bath is raised to the desired point, and the system is allowed to
reach thermal equilibrium.

o The pressure of an inert gas is adjusted to balance the vapor pressure of the sample, as
indicated by the equal levels of the liquid in the U-tube.

o The applied pressure, which is equal to the vapor pressure of the sample, is measured.
This is repeated at various temperatures to establish the vapor pressure-temperature
relationship.[8]

Gas Saturation Method (OECD Guideline 104)

This dynamic method is suitable for determining the vapor pressure of substances with low
volatility.[1][10]

e Apparatus: A temperature-controlled saturation column, a source of inert gas, flow meters,
and a trapping system to collect the vaporized sample.

e Procedure:
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o A slow, measured stream of an inert gas (e.g., nitrogen) is passed through or over the
surface of the 2-Pentanethiol sample at a constant temperature.

o The inert gas becomes saturated with the vapor of the substance.

o The amount of vaporized substance is determined by trapping it (e.g., in a cold trap or on
a sorbent) and then quantifying it (e.g., by chromatography or gravimetry).

o The vapor pressure is calculated from the amount of substance transported and the total
volume of gas passed through the system.

Relationship Between Vapor Pressure, Temperature,
and Boiling Point

The boiling point of a liquid is intrinsically linked to its vapor pressure. As the temperature of a
liquid increases, its vapor pressure also increases. The liquid boils when its vapor pressure
becomes equal to the external pressure acting on its surface. This fundamental relationship is
crucial for understanding the behavior of 2-Pentanethiol under different temperature and
pressure conditions.

Relationship Between Temperature, Vapor Pressure, and Boiling Point

Temperature

Vapor Pressure External Pressure

I

|

|
Equals External Pressurle at

|

|

Boiling Point
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Caption: The interplay between temperature, vapor pressure, and external pressure determines
the boiling point of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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